(2E)-N-[2-(2-Methylindol-1-YL)ethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide

• IUPAC Name: N-[2-(2-methylindol-1-yl)ethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C23H26N2O4/c1-16-13-18-7-5-6-8-19(18)25(16)12-11-24-22(26)10-9-17-14-20(27-2)23(29-4)21(15-17)28-3/h5-10,13-15H,11-12H2,1-4H3,(H,24,26)
• InChI Key: YBHUXHFZLMFETJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2N1CCNC(=O)C=CC3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C23H26N2O4
• Molecular Weight: 394.5 g/mol

Description

The compound (2E)-N-[2-(2-methylindol-1-yl)ethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide is a synthetic acrylamide derivative featuring a 3,4,5-trimethoxyphenyl group linked to an ethyl-substituted 2-methylindole moiety via an α,β-unsaturated carbonyl bridge. Its E-configuration ensures structural rigidity, which is critical for biological interactions. This compound is part of a broader class of cinnamic acid-inspired molecules designed for antitumor, anti-inflammatory, or neuroprotective applications, leveraging the pharmacophoric properties of the trimethoxyphenyl group (a hallmark of microtubule-targeting agents like combretastatin A-4) and the indole scaffold (common in kinase inhibitors and receptor modulators) .

Key structural attributes:

• 3,4,5-Trimethoxyphenyl group: Enhances lipophilicity and confers microtubule-disrupting activity by mimicking combretastatin derivatives .
• Acrylamide linker: Stabilizes the E-geometry, critical for maintaining planar conformation and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N-(2-(2-methyl-1H-indol-1-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide typically involves the following steps:

Formation of the Indole Moiety: The indole ring can be synthesized via Fischer indole synthesis, starting from phenylhydrazine and an appropriate ketone.

Alkylation: The indole is then alkylated using a suitable alkyl halide to introduce the 2-methyl-1H-indol-1-yl group.

Amidation: The alkylated indole is reacted with 3-(3,4,5-trimethoxyphenyl)acrylic acid or its derivatives under amidation conditions to form the final acrylamide compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(E)-N-(2-(2-methyl-1H-indol-1-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide can undergo various chemical reactions, including:

Oxidation: The indole moiety can be oxidized to form indole-2,3-dione derivatives.

Reduction: The acrylamide group can be reduced to form the corresponding amine.

Substitution: The methoxy groups on the phenyl ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Indole-2,3-dione derivatives.

Reduction: Corresponding amine derivatives.

Substitution: Substituted phenyl derivatives.

Scientific Research Applications

Chemistry

In chemistry, (E)-N-(2-(2-methyl-1H-indol-1-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide can be used as a building block for the synthesis of more complex molecules.

Biology

In biological research, this compound may be studied for its potential interactions with biological macromolecules such as proteins and nucleic acids.

Medicine

In medicinal chemistry, the compound’s structure suggests potential as a pharmacophore for the development of new therapeutic agents, particularly those targeting cancer or neurological disorders.

Industry

In the industrial sector, the compound could be explored for its potential use in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of (E)-N-(2-(2-methyl-1H-indol-1-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide would depend on its specific application. Generally, the indole moiety can interact with various biological targets, including enzymes and receptors, through hydrogen bonding and π-π interactions. The trimethoxyphenyl group may enhance the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Their Modifications

The compound is compared to structurally related acrylamides and cinnamides, focusing on substituent variations and their pharmacological implications:

Compound Name	Key Substituents	Molecular Weight (g/mol)	Biological Activity Notes	Source
(E)-N-(2-(5,7-difluoro-2-methyl-1H-indol-3-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide (5i)	5,7-Difluoro and methyl groups on indole	431 [M+H]	Improved metabolic stability vs. parent
(E)-3-(4-fluoro-3,5-dimethylphenyl)-N-(2-(2-methyl-1H-indol-3-yl)ethyl)acrylamide (5j)	4-Fluoro-3,5-dimethylphenyl instead of trimethoxyphenyl	351 [M+H]	Reduced microtubule inhibition activity
(E)-N-(2-(2-methylbenzofuran-3-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide (5k)	Benzofuran replaces indole	396 [M+H]	Lower cytotoxicity in MCF-7 cells
(E)-N-(2-(2-(morpholinomethyl)-1H-indol-1-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide (5l)	Morpholinomethyl substitution on indole	483 [M+H]	Enhanced solubility but reduced potency
(E)-N-(2-(3-hydroxy-2-propyl-4-(3-(3,4,5-trimethoxyphenyl)acryloyl)phenoxy)ethyl)-... (7)	Chalcone-trimethoxycinnamide hybrid	514 [M+H]	Dual antimitotic and anti-inflammatory
3,4,5-Trimethoxycinnamic acid (TMCA) derivatives	Ester or amide derivatives of TMCA	~300–400	AChE/BChE inhibition (IC50 ~32–46 µM)

Commercial and Research Status

• Vendor Availability : Marketed as TG4-155 (CAS 1164462-05-8) with >97% purity, indicating accessibility for preclinical studies .
• Patent Landscape: No direct patents identified, but structural analogues (e.g., combretastatin hybrids in –13) are patented for oncology applications .